Cas no 1018678-50-6 (2-(Difluoromethyl)benzaldehyde)

2-(Difluoromethyl)benzaldehyde is a versatile fluorinated aromatic aldehyde with the molecular formula C8H6F2O. This compound features a difluoromethyl group (–CHF2) attached to the benzaldehyde scaffold, imparting unique electronic and steric properties. The difluoromethyl group enhances the compound's lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical applications. Its aldehyde functionality serves as a reactive handle for further derivatization, enabling the synthesis of diverse heterocycles and intermediates. The electron-withdrawing nature of the difluoromethyl group also influences the reactivity of the aromatic ring, facilitating selective electrophilic substitutions. This compound is particularly useful in medicinal chemistry for designing bioactive molecules, owing to its ability to modulate pharmacokinetic properties. High purity grades are available for research and industrial use.
2-(Difluoromethyl)benzaldehyde structure
1018678-50-6 structure
Product Name:2-(Difluoromethyl)benzaldehyde
CAS No:1018678-50-6
MF:C8H6F2O
MW:156.129449367523
MDL:MFCD16875639
CID:1036071
PubChem ID:54772394
Update Time:2025-07-02

2-(Difluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-(Difluoromethyl)benzaldehyde
    • 1-(2-CHLORO-PHENYL)-1H-PYRROLE-2-CARBALDEHYDE
    • 2-Difluoromethylbenzaldehyde
    • difluoromethylphenyl ketone
    • 2-Formylbenzal fluoride, alpha,alpha-Difluoro-o-tolualdehyde
    • O10520
    • Benzaldehyde, 2-(difluoromethyl)-
    • SCHEMBL1179123
    • DTXSID60716751
    • DB-181449
    • 1018678-50-6
    • MFCD16875639
    • AM85447
    • SY282540
    • BBL103060
    • CS-W000088
    • AKOS005259036
    • EN300-1084868
    • Z1255437378
    • SB85506
    • AS-50012
    • STL556869
    • DTXCID20667497
    • MDL： MFCD16875639
    • Inchi： 1S/C8H6F2O/c9-8(10)7-4-2-1-3-6(7)5-11/h1-5,8H
    • InChI Key： LRGWXJJJRNOVQA-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC=CC=1C=O)F

Computed Properties

  • Exact Mass: 156.03900
  • Monoisotopic Mass: 156.03867113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 2.43670

2-(Difluoromethyl)benzaldehyde Security Information

  • Hazard Category Code： 36
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

2-(Difluoromethyl)benzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM125865-1g
2-(difluoromethyl)benzaldehyde
 1018678-50-6 95%
1g
 $365 2021-06-17
Chemenu
CM125865-5g
2-(difluoromethyl)benzaldehyde
 1018678-50-6 95%
5g
 $795 2021-06-17
Chemenu
CM125865-10g
2-(difluoromethyl)benzaldehyde
 1018678-50-6 95%
10g
 $1122 2021-06-17
Chemenu
CM125865-25g
2-(difluoromethyl)benzaldehyde
 1018678-50-6 95%
25g
 $1870 2021-06-17
Alichem
A019142716-5g
2-(Difluoromethyl)benzaldehyde
 1018678-50-6 95%
5g
 $1207.34 2023-09-04
Alichem
A019142716-10g
2-(Difluoromethyl)benzaldehyde
 1018678-50-6 95%
10g
 $1656.24 2023-09-04
Alichem
A019142716-25g
2-(Difluoromethyl)benzaldehyde
 1018678-50-6 95%
25g
 $2680.00 2023-09-04
Apollo Scientific
PC48438-250mg
2-(Difluoromethyl)benzaldehyde
 1018678-50-6 95%
250mg
 £55.00 2025-02-21
Apollo Scientific
PC48438-1g
2-(Difluoromethyl)benzaldehyde
 1018678-50-6 95%
1g
 £130.00 2025-02-21
Apollo Scientific
PC48438-5g
2-(Difluoromethyl)benzaldehyde
 1018678-50-6 95%
5g
 £580.00 2025-02-21

2-(Difluoromethyl)benzaldehyde Production Method

2-(Difluoromethyl)benzaldehyde Related Literature

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